94-91-7

N,N'-Disalicylidene-1,2-diaminopropane

In Stock

• CAS RN:
• 94-91-7

• Formula:
• C17H18N2O2

• InChI:
• InChI=1S/C17H18N2O2/c1-13(19-12-15-7-3-5-9-17(15)21)10-18-11-14-6-2-4-8-16(14)20/h2-9,11-13,20-21H,10H2,1H3

• InChIKey:
• RURPJGZXBHYNEM-GDAWTGGTSA-N

• Disalicylalpropylenediimine is a biohchemical.

5-Methylene-2-norbornene

Usually In Stock

• CAS RN:
• 694-91-7

• Formula:
• C8H10

• InChI:
• InChI=1S/C8H10/c1-6-4-7-2-3-8(6)5-7/h2-3,7-8H,1,4-5H2

• InChIKey:
• WTQBISBWKRKLIJ-UHFFFAOYSA-N

• 5-Methylene-2-norbornene is a useful research compound. Its molecular formula is C8H10 and its molecular weight is 106.16 g/mol. The purity is usually 95%.

1,3-DIOXOLANE-2,2-DIACETIc acid

• CAS RN:
• 5694-91-7

• Formula:
• C7H10O6

• InChI:
• InChI=1S/C7H10O6/c8-5(9)3-7(4-6(10)11)12-1-2-13-7/h1-4H2,(H,8,9)(H,10,11)

• InChIKey:
• KGZVIHDLFUQDFU-UHFFFAOYSA-N

• 1,3-DIOXOLANE-2,2-DIACETIc acid is a useful research compound. Its molecular formula is C7H10O6 and its molecular weight is 190.15 g/mol. The purity is usually 95%.

Dihydroergocristine N-oxide

• CAS RN:
• 84094-91-7

• Formula:
• C35H41N5O6

• InChI:
• InChI=1S/C35H41N5O6/c1-20(2)34(33(43)40-28(15-21-9-5-4-6-10-21)32(42)38-14-8-13-29(38)35(40,44)46-34)36-31(41)23-16-25-24-11-7-12-26-30(24)22(19-39(26)45)17-27(25)37(3)18-23/h4-7,9-12,19-20,23,25,27-29,39,44H,8,13-18H2,1-3H3,(H,36,41)/t23-,25?,27-,28+,29+,34-,35+/m1/s1

• InChIKey:
• NYYVAXXVBCQHDQ-DLVWBKJWSA-N

• Dihydroergocristine N-oxide is a useful research compound. Its molecular formula is C35H41N5O6 and its molecular weight is 627.7 g/mol. The purity is usually 95%.

L-isoascorbic acid

Usually In Stock

• CAS RN:
• 26094-91-7

• Formula:
• C6H8O6

• InChI:
• InChI=1S/C6H8O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,7-10H,1H2/t2-,5-/m0/s1

• InChIKey:
• CIWBSHSKHKDKBQ-VHUNDSFISA-N

• L-isoascorbic acid is an ascorbic acid.

Sulfanyl thiohypochlorite

Usually In Stock

• CAS RN:
• 39594-91-7

• Formula:
• ClHS2

• InChI:
• InChI=1S/ClHS2/c1-3-2/h2H

• InChIKey:
• FNKUJDADVODZOY-UHFFFAOYSA-N

• Sulfanyl thiohypochlorite is a useful research compound. Its molecular formula is ClHS2 and its molecular weight is 100.6 g/mol. The purity is usually 95%.

2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)benzoic acid

In Stock

• CAS RN:
• 160694-91-7

• Formula:
• C15H13NO4

• InChI:
• InChI=1S/C15H13NO4/c17-13-9-5-1-2-6-10(9)14(18)16(13)12-8-4-3-7-11(12)15(19)20/h1-4,7-10H,5-6H2,(H,19,20)

• InChIKey:
• LUZTXPDVLZQZLJ-UHFFFAOYSA-N

• 2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)benzoic acid is a useful research compound. Its molecular formula is C15H13NO4 and its molecular weight is 271.27 g/mol. The purity is usually 95%.

(R)-2-bromo-3-hydroxypropanoic acid

In Stock

• CAS RN:
• 110994-91-7

• Formula:
• C3H5BrO3

• InChI:
• InChI=1S/C3H5BrO3/c4-2(1-5)3(6)7/h2,5H,1H2,(H,6,7)/t2-/m1/s1

• InChIKey:
• OIODSHQRJGRDLE-UWTATZPHSA-N

• (R)-2-bromo-3-hydroxypropanoic acid is a useful research compound. Its molecular formula is C3H5BrO3 and its molecular weight is 168.97 g/mol. The purity is usually 95%.

N-(5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxo-1-(o-tolyl)pyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 872594-91-7

• Formula:
• C20H20N6O4S2

• InChI:
• InChI=1S/C20H20N6O4S2/c1-11-5-3-4-6-14(11)26-9-13(8-17(26)28)18(29)22-19-23-24-20(32-19)31-10-16(27)21-15-7-12(2)30-25-15/h3-7,13H,8-10H2,1-2H3,(H,21,25,27)(H,22,23,29)

• InChIKey:
• WZBPXRYULAVWGN-UHFFFAOYSA-N

• N-(5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-oxo-1-(o-tolyl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C20H20N6O4S2 and its molecular weight is 472.54. The purity is usually 95%.

N-(2-(6-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide

In Stock

• CAS RN:
• 872994-91-7

• Formula:
• C25H26N6O3S

• InChI:
• InChI=1S/C25H26N6O3S/c1-3-34-20-7-5-4-6-19(20)27-23(32)16-35-24-13-12-21-28-29-22(31(21)30-24)14-15-26-25(33)18-10-8-17(2)9-11-18/h4-13H,3,14-16H2,1-2H3,(H,26,33)(H,27,32)

• InChIKey:
• AELYDCWYBULOTG-UHFFFAOYSA-N

• N-(2-(6-((2-((2-ethoxyphenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methylbenzamide is a useful research compound. Its molecular formula is C25H26N6O3S and its molecular weight is 490.58. The purity is usually 95%.

4H-pyrimido[5,4-e][1,2,4]triazepine

• CAS RN:
• 144494-91-7

• Formula:
• C6H5N5

• InChI:
• InChI=1S/C6H5N5/c1-5-6(8-3-7-1)2-10-11-4-9-5/h1-4,10H

• InChIKey:
• FUJVHOMOQXOLCU-UHFFFAOYSA-N

• 4H-pyrimido[5,4-e][1,2,4]triazepine, also known as 4H-pyrimido[5,4-e][1,2,4]triazepine, is a useful research compound. Its molecular formula is C6H5N5 and its molecular weight is 147.141. The purity is usually 95%.

3-[(2,6-Dichlorophenyl)methyl]-8-(2-furylmethyl)-1-methyl-1,3,5-trihydroimidaz olidino[1,2-h]purine-2,4-dione

In Stock

• CAS RN:
• 893994-91-7

• Formula:
• C20H17Cl2N5O3

• InChI:
• InChI=1S/C20H17Cl2N5O3/c1-24-17-16(26-8-7-25(19(26)23-17)10-12-4-3-9-30-12)18(28)27(20(24)29)11-13-14(21)5-2-6-15(13)22/h2-6,9H,7-8,10-11H2,1H3

• InChIKey:
• QSQZVSIOFBMVIT-UHFFFAOYSA-N

• 3-[(2,6-Dichlorophenyl)methyl]-8-(2-furylmethyl)-1-methyl-1,3,5-trihydroimidaz olidino[1,2-h]purine-2,4-dione is a useful research compound. Its molecular formula is C20H17Cl2N5O3 and its molecular weight is 446.29. The purity is usually 95%.

2-morpholinobenzo[d]thiazol-6-yl 4-(N,N-dimethylsulfamoyl)benzoate

In Stock

• CAS RN:
• 953194-91-7

• Formula:
• C20H21N3O5S2

• InChI:
• InChI=1S/C20H21N3O5S2/c1-22(2)30(25,26)16-6-3-14(4-7-16)19(24)28-15-5-8-17-18(13-15)29-20(21-17)23-9-11-27-12-10-23/h3-8,13H,9-12H2,1-2H3

• InChIKey:
• OJFHKWHVADXABW-UHFFFAOYSA-N

• 2-morpholinobenzo[d]thiazol-6-yl 4-(N,N-dimethylsulfamoyl)benzoate is a useful research compound. Its molecular formula is C20H21N3O5S2 and its molecular weight is 447.52. The purity is usually 95%.

N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-methoxyacetamide

In Stock

• CAS RN:
• 953994-91-7

• Formula:
• C14H22N6O2S

• InChI:
• InChI=1S/C14H22N6O2S/c1-9(2)17-12-10-7-16-20(6-5-15-11(21)8-22-3)13(10)19-14(18-12)23-4/h7,9H,5-6,8H2,1-4H3,(H,15,21)(H,17,18,19)

• InChIKey:
• GQZKUQKWZJJGPU-UHFFFAOYSA-N

• N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-methoxyacetamide is a useful research compound. Its molecular formula is C14H22N6O2S and its molecular weight is 338.43. The purity is usually 95%.

Methyl-[4-(dimethylsulfonylamino)phenylethyl]-[4-(dimethylsulfonylaminophenoxyethyl-d4)amine

• CAS RN:
• 937194-91-7

• Formula:
• C21H31N3O9S4

• InChI:
• InChI=1S/C21H31N3O9S4/c1-22(15-14-18-6-8-19(9-7-18)23(34(2,25)26)35(3,27)28)16-17-33-21-12-10-20(11-13-21)24(36(4,29)30)37(5,31)32/h6-13H,14-17H2,1-5H3

• InChIKey:
• WETMONLFOJVEKD-UHFFFAOYSA-N

• Methyl-[4-(dimethylsulfonylamino)phenylethyl]-[4-(dimethylsulfonylaminophenoxyethyl-d4)amine, also known as Methyl-[4-(dimethylsulfonylamino)phenylethyl]-[4-(dimethylsulfonylaminophenoxyethyl-d4)amine, is a useful research compound. Its molecular formula is C21H31N3O9S4 and its molecular weight is 597.731. The purity is usually 95%.

Methyl 6-Deoxy-2-O-methyl-3-O-benzyl-alpha-D-galactopyranoside

In Stock

• CAS RN:
• 110594-91-7

• Formula:
• C₁₅H₂₂O₅

• InChI:
• InChI=1S/C15H22O5/c1-10-12(16)13(14(17-2)15(18-3)20-10)19-9-11-7-5-4-6-8-11/h4-8,10,12-16H,9H2,1-3H3/t10?,12-,13?,14?,15-/m0/s1

• Methyl 6-Deoxy-2-O-methyl-3-O-benzyl-alpha-D-galactopyranoside, also known as Methyl 6-Deoxy-2-O-methyl-3-O-benzyl-alpha-D-galactopyranoside, is a useful research compound. Its molecular formula is C₁₅H₂₂O₅ and its molecular weight is 282.33. The purity is usually 95%.

(Butan-2-yl)[(2,3,4-trimethoxyphenyl)methyl]amine hydrochloride

In Stock

• CAS RN:
• 1158494-91-7

• Formula:
• C14H24ClNO3

• InChI:
• InChI=1S/C14H23NO3.ClH/c1-6-10(2)15-9-11-7-8-12(16-3)14(18-5)13(11)17-4;/h7-8,10,15H,6,9H2,1-5H3;1H

• InChIKey:
• IGBNXXIPEFHSAW-UHFFFAOYSA-N

• (Butan-2-yl)[(2,3,4-trimethoxyphenyl)methyl]amine hydrochloride is a useful research compound. Its molecular formula is C14H24ClNO3 and its molecular weight is 289.8 g/mol. The purity is usually 95%.

(R)-tert-Butyl 4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate

Usually In Stock

• CAS RN:
• 1166394-91-7

• Formula:
• C14H27NO4

• InChI:
• InChI=1S/C14H27NO4/c1-13(2,3)19-12(17)15-11(8-6-7-9-16)10-18-14(15,4)5/h11,16H,6-10H2,1-5H3/t11-/m1/s1

• InChIKey:
• IUEGFZKWBYFGLB-LLVKDONJSA-N

• (R)-tert-Butyl 4-(4-hydroxybutyl)-2,2-dimethyloxazolidine-3-carboxylate is a useful research compound. Its molecular formula is C14H27NO4 and its molecular weight is 273.37 g/mol. The purity is usually 95%.

1-Chloro-4-(difluoromethoxy)-2-fluorobenzene

In Stock

• CAS RN:
• 1404194-91-7

• Formula:
• C7H4ClF3O

• InChI:
• InChI=1S/C7H4ClF3O/c8-5-2-1-4(3-6(5)9)12-7(10)11/h1-3,7H

• InChIKey:
• RKPZABLOAPYQPY-UHFFFAOYSA-N

• 1-Chloro-4-(difluoromethoxy)-2-fluorobenzene is a useful research compound. Its molecular formula is C7H4ClF3O and its molecular weight is 196.55 g/mol. The purity is usually 95%.

3-(1,3-Benzoxazol-2-ylamino)-1-thiophen-3-ylpropan-1-ol

Usually In Stock

• CAS RN:
• 2379994-91-7

• Formula:
• C14H14N2O2S

• InChI:
• InChI=1S/C14H14N2O2S/c17-12(10-6-8-19-9-10)5-7-15-14-16-11-3-1-2-4-13(11)18-14/h1-4,6,8-9,12,17H,5,7H2,(H,15,16)

• InChIKey:
• GIDRPZDQXPUNBF-UHFFFAOYSA-N

• 3-(1,3-Benzoxazol-2-ylamino)-1-thiophen-3-ylpropan-1-ol is a useful research compound. Its molecular formula is C14H14N2O2S and its molecular weight is 274.34. The purity is usually 95%.

1-[(3R)-3-Aminopyrrolidin-1-yl]ethanone;dihydrochloride

In Stock

• CAS RN:
• 2418594-91-7

• Formula:
• C6H14Cl2N2O

• InChI:
• InChI=1S/C6H12N2O.2ClH/c1-5(9)8-3-2-6(7)4-8;;/h6H,2-4,7H2,1H3;2*1H/t6-;;/m1../s1

• InChIKey:
• MDJUWYXENKZXCU-QYCVXMPOSA-N

• 1-[(3R)-3-Aminopyrrolidin-1-yl]ethanone;dihydrochloride is a useful research compound. Its molecular formula is C6H14Cl2N2O and its molecular weight is 201.09. The purity is usually 95%.